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Compound of Interest

Compound Name: 1,1,4-Trimethylcyclohexane

Cat. No.: B1583164 Get Quote

This guide provides an in-depth analysis of the spectroscopic data for 1,1,4-
trimethylcyclohexane, a saturated monocyclic hydrocarbon. The following sections detail its

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering

valuable insights for researchers, scientists, and professionals in drug development and

chemical analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a

molecule. For 1,1,4-trimethylcyclohexane, both ¹H and ¹³C NMR provide distinct signals

corresponding to the different magnetic environments of the nuclei.

¹H NMR Spectral Data
The proton NMR spectrum of 1,1,4-trimethylcyclohexane is characterized by signals

corresponding to the methyl and methylene protons in the cyclohexane ring.
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

~0.85 s 6H
C1-CH₃ (axial &

equatorial)

~0.88 d 3H C4-CH₃

~1.10 - 1.45 m 9H
Cyclohexane ring

protons

Note: Specific chemical shifts can vary slightly depending on the solvent and spectrometer

frequency.

¹³C NMR Spectral Data
The ¹³C NMR spectrum provides information on the different carbon environments within the

molecule.

Chemical Shift (ppm) Carbon Type Assignment

~23.0 CH₃ C4-CH₃

~28.0 CH₃ C1-CH₃ (gem-dimethyl)

~30.5 C C1

~31.0 CH C4

~35.0 CH₂ C3, C5

~40.0 CH₂ C2, C6

Note: These are approximate chemical shift values.[1]

Infrared (IR) Spectroscopy
Infrared spectroscopy is used to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation. As an alkane, the IR spectrum of 1,1,4-
trimethylcyclohexane is dominated by C-H stretching and bending vibrations.[2][3]
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Wavenumber
(cm⁻¹)

Intensity Vibration Type Assignment

2850-2960 Strong C-H Stretch Aliphatic C-H

1445-1470 Medium C-H Bend CH₂ Scissoring

1365-1385 Medium C-H Bend

CH₃ Bending (gem-

dimethyl and C4-

methyl)

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule upon ionization.[4] The mass spectrum of 1,1,4-trimethylcyclohexane shows a

molecular ion peak and several characteristic fragment ions.

m/z Relative Intensity Proposed Fragment

126 Moderate [M]⁺ (Molecular Ion)

111 High [M-CH₃]⁺

83 Moderate [M-C₃H₇]⁺

70 High [C₅H₁₀]⁺

55 High [C₄H₇]⁺

41 High [C₃H₅]⁺

Experimental Protocols
The following are generalized protocols for obtaining the spectroscopic data presented.

NMR Spectroscopy
A sample of 1,1,4-trimethylcyclohexane is dissolved in a deuterated solvent, typically

chloroform-d (CDCl₃), in a 5 mm NMR tube.[5] The concentration is typically 5-25 mg/0.6 mL of

solvent.[5] ¹H and ¹³C NMR spectra are recorded on a spectrometer, for instance, a 400 MHz

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C7094271&Mask=200
https://www.benchchem.com/product/b1583164?utm_src=pdf-body
https://www.benchchem.com/product/b1583164?utm_src=pdf-body
https://www.alwsci.com/news/how-to-prepare-and-run-an-nmr-sample-85160307.html
https://www.alwsci.com/news/how-to-prepare-and-run-an-nmr-sample-85160307.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


instrument.[6] For ¹H NMR, the spectral width is set from approximately -1 to 10 ppm. For ¹³C

NMR, the spectral width is typically 0 to 220 ppm.[7] Chemical shifts are referenced to the

residual solvent peak or an internal standard like tetramethylsilane (TMS).

Infrared (IR) Spectroscopy
For a liquid sample like 1,1,4-trimethylcyclohexane, the IR spectrum can be obtained by

placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr) to create a thin film.

[8][9] Alternatively, a liquid cell can be used.[8] The spectrum is recorded using a Fourier-

Transform Infrared (FTIR) spectrometer over a typical range of 4000-400 cm⁻¹.[10] A

background spectrum of the clean salt plates is taken prior to the sample measurement to

subtract any atmospheric and instrumental interferences.[10]

Mass Spectrometry
The mass spectrum is typically acquired using a mass spectrometer coupled with a gas

chromatograph (GC-MS) for sample introduction and separation. The sample is injected into

the GC, where it is vaporized and passed through a capillary column. The separated 1,1,4-
trimethylcyclohexane then enters the mass spectrometer. Electron Ionization (EI) is a

common method where the sample is bombarded with a beam of high-energy electrons

(typically 70 eV), causing ionization and fragmentation.[11][12] The resulting ions are then

separated by their mass-to-charge ratio (m/z) by a mass analyzer and detected.[11]

Visualization of Spectroscopic Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like 1,1,4-trimethylcyclohexane.
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Caption: Workflow for Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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